1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine]

• IUPAC Name: 1'-[(4-methoxyphenyl)methyl]spiro[indene-1,4'-piperidine]
• InChI: InChI=1S/C21H23NO/c1-23-19-8-6-17(7-9-19)16-22-14-12-21(13-15-22)11-10-18-4-2-3-5-20(18)21/h2-11H,12-16H2,1H3
• InChI Key: FFYODAYIOCQFBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC3(CC2)C=CC4=CC=CC=C34
• Molecular Formula: C21H23NO
• Molecular Weight: 305.4 g/mol

Description

1-(4-methoxybenzyl)spiro[indene-1,4'-piperidine], also known as SPIP, is a novel compound that has gained significant attention in recent years due to its potential therapeutic applications. The compound has been synthesized using various methods and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] is not fully understood. However, it is believed that the compound exerts its neuroprotective effects by modulating the activity of various signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway. Additionally, 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] has been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] has been shown to have various biochemical and physiological effects. The compound has been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase, and reduce the levels of reactive oxygen species. Additionally, 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] has been shown to modulate the levels of various inflammatory cytokines, including TNF-α and IL-6. The compound has also been shown to improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] is its high yield and simple synthesis method. Additionally, the compound has shown promising results in various scientific research applications. However, one of the limitations of 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine].

Future Directions

There are several future directions for the research and development of 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine]. One potential direction is to investigate the use of 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine]. Furthermore, the development of more efficient and scalable synthesis methods for 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] may facilitate its use in various scientific research applications.

Scientific Research Applications

1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] has shown promising results in scientific research, particularly in the field of neuroscience. The compound has been shown to have neuroprotective effects against oxidative stress and excitotoxicity in vitro and in vivo. Additionally, 1'-(4-methoxybenzyl)spiro[indene-1,4'-piperidine] has been shown to have antidepressant and anxiolytic effects in animal models. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.